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An In-depth Technical Guide to the Applications of 2-Iodoacetic Acid in Biochemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Iodoacetic acid (IAA) is a derivative of acetic acid that serves as a potent and widely utilized

tool in biochemistry and molecular biology.[1][2] Its utility stems from its function as an

alkylating agent, which covalently modifies specific amino acid residues within proteins.[1][3]

This irreversible modification allows researchers to probe protein structure, elucidate enzyme

mechanisms, and control metabolic pathways. This guide provides a comprehensive overview

of the core applications of 2-iodoacetic acid, with a focus on its mechanism of action, its role

in the study of glycolysis, enzyme inhibition, and its indispensable function in proteomics.

Core Mechanism of Action: Irreversible Alkylation
The primary biochemical function of 2-iodoacetic acid is the irreversible alkylation of

nucleophilic amino acid residues.[1][4] It reacts most readily with the deprotonated thiol group

(thiolate) of cysteine residues via a bimolecular nucleophilic substitution (SN2) reaction.[5][6][7]

[8] This reaction forms a stable thioether bond, resulting in an S-carboxymethylcysteine

residue.[9] The modification is essentially irreversible under physiological conditions.

While highly reactive towards cysteine thiols, side reactions can occur with other residues like

lysine, histidine, and methionine, particularly at higher pH values, concentrations, or
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temperatures.[10] The reaction is typically performed in the dark as iodo-compounds can be

light-sensitive.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iodoacetic acid - Wikipedia [en.wikipedia.org]

2. Page loading... [guidechem.com]

3. Iodoacetate [chemeurope.com]

4. MEROPS - the Peptidase Database [ebi.ac.uk]

5. nbinno.com [nbinno.com]

6. nbinno.com [nbinno.com]

7. Introduction to approaches and tools for the evaluation of protein cysteine oxidation - PMC
[pmc.ncbi.nlm.nih.gov]

8. benchchem.com [benchchem.com]

9. Differential Effects of Iodoacetamide and Iodoacetate on Glycolysis and Glutathione
Metabolism of Cultured Astrocytes - PMC [pmc.ncbi.nlm.nih.gov]

10. benchchem.com [benchchem.com]

11. benchchem.com [benchchem.com]

12. rsc.org [rsc.org]

To cite this document: BenchChem. [what is 2-iodoacetic acid used for in biochemistry].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1512808#what-is-2-iodoacetic-acid-used-for-in-
biochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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